Cas no 32385-11-8 (Sisomicin)

Sisomicin Properties

Names and Identifiers

• Sisomicin
• Baymicin
• Extramycin
• Mensiso
• Rickamicin
• Sisomicin Sulfate
• Sissomicin
• Sissomicin Sulphate
• Sisomicin (C1a Oxidation Peak)
• SISOMICIN BASE ENTERPRISE STANDARD
• Antibiotic 6640
• Dehydrogentamicin Cla
• Siseptin
• SISOMYCIN
• Netilmicin EP Impurity A
• Sisomicin (USAN/INN)
• DB12604
• EINECS 251-018-2
• CHEMBL221886
• O-2,6-Diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-4)-O-(3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6))-2-deoxy-D-streptamine
• GTPL10858
• Sisomicine [INN-French]
• Antibiotic 66-40
• Sisomicin [USAN:INN:BAN]
• (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[[(2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
• Sisomin
• Sisomicinum
• AKOS015895179
• (2S-CIS)-4-O-(3-AMINO-6-(AMINOMETHYL)-3,4-DIHYDRO-2H-PYRAN-2-YL)-2-DEOXY-6-O-(3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA.-L-ARABINOPYRANOSYL)-D-STREPTAMINE
• CS-0013807
• SISOMICIN [WHO-DD]
• sisomicin-sulfate
• C00494
• Sisomicine
• Sch 13475
• O-2,6-Diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-4)-O-(3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6)-2-deoxy-D-streptamine
• HY-B1222A
• (2S-cis)-4-O-(3-Amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl)-2-deoxy-6-O-(3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl)-D-streptamine
• (2R,3R,4R,5R)-2-(((1S,2S,3R,4S,6R)-4,6-diamino-3-(((2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)-5-methyl-4-(methylamino)tetrahydro-2H-pyran-3,5-diol
• NS00011534
• SISOMICIN [INN]
• O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA-L-ARABINOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->6))-2-DEOXY-L-STREPTAMINE
• NETILMICIN SULFATE IMPURITY A [EP IMPURITY]
• SISO
• Sch-13475
• (1S,2S,3R,4S,6R)-4,6-diamino-3-[(2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yloxy]-2-hydroxycyclohexyl 3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranoside
• URWAJWIAIPFPJE-YFMIWBNJSA-N
• SiS
• 32385-11-8
• D02544
• X55XSL74YQ
• Sisomycin
• Siseptin sulfate
• O-3-Deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-4)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-6))-2-deoxy-L-streptamine
• Sisomicina
• CHEBI:9169
• GENTAMICIN SULFATE IMPURITY A [EP IMPURITY]
• SISOMICIN [MI]
• Q3962119
• (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
• Sisomicina [INN-Spanish]
• D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-4))-2-deoxy-
• Sch13475
• SCHEMBL49395
• Salvamina
• (1s,2s,3r,4s,6r)-4,6-Diamino-3-{[(2s,3r)-3-Amino-6-(Aminomethyl)-3,4-Dihydro-2h-Pyran-2-Yl]oxy}-2-Hydroxycyclohexyl 3-Deoxy-4-C-Methyl-3-(Methylamino)-Beta-L-Arabinopyranoside
• UNII-X55XSL74YQ
• SISOMICIN [USAN]
• (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[[(2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxy-cyclohexoxy]-5-methyl-4-(methylamino)tetrahydropyran-3,5-diol
• 2-DEOXY-4-O-(3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA.-L-ARABINOPYRANOSYL)-6-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-GLYCERO-HEX-4-ENOPYRANOSYL)-L-STREPTAMINE
• BRN 1357913
• Sisomicinum [INN-Latin]
• G78298
• DA-67611
• +Expand

• MDL： MFCD00865123
• InChIKey： URWAJWIAIPFPJE-YFMIWBNJSA-N
• Inchi： 1S\/C19H37N5O7\/c1-19(27)7-28-18(13(26)16(19)24-2)31-15-11(23)5-10(22)14(12(15)25)30-17-9(21)4-3-8(6-20)29-17\/h3,9-18,24-27H,4-7,20-23H2,1-2H3\/t9-,10+,11-,12+,13-,14-,15+,16-,17-,18-,19+\/m1\/s1
• SMILES： C[C@@]1(CO[C@@H]([C@@H]([C@H]1NC)O)O[C@H]2[C@@H](C[C@@H]([C@H]([C@@H]2O)O[C@@H]3[C@@H](CC=C(CN)O3)N)N)N)O

Computed Properties

• Exact Mass: 545.23700
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 6
• Monoisotopic Mass: 447.269
• Heavy Atom Count: 31
• Complexity: 643
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.1
• Topological Polar Surface Area: 214A^2

Experimental Properties

• LogP: -0.23140
• PSA: 296.70000
• Refractive Index: 1.7600 (estimate)
• Boiling Point: 556.56°C (rough estimate)
• Melting Point: 80-93°C
• Flash Point: 363°C
• Density: 1.2777 (rough estimate)